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Compound of Interest

Compound Name: 4-Aminopyridine-2-carboxylic acid

Cat. No.: B016592 Get Quote

Technical Support Center: 4-Aminopyridine-2-
carboxylic acid
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 4-
Aminopyridine-2-carboxylic acid (CAS No. 100047-36-7).

Frequently Asked Questions (FAQs)
Q1: What is 4-Aminopyridine-2-carboxylic acid and what are its primary hazards?

4-Aminopyridine-2-carboxylic acid, also known as 4-aminopicolinic acid, is a chemical

compound used in pharmaceutical and biochemical research, particularly in the development of

drugs for neurological disorders.[1] Its primary hazard, as classified under the Globally

Harmonized System (GHS), is "Acute toxicity - Category 4, Oral," meaning it is harmful if

swallowed.[2][3][4] Some safety data sheets also indicate that it may cause skin, eye, and

respiratory irritation.[5][6]

Q2: What are the immediate first aid measures in case of accidental exposure?

In case of accidental exposure, prompt first aid is crucial. The following are general guidelines,

but always consult the specific Safety Data Sheet (SDS) for your material and seek medical

attention.
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If Swallowed: Rinse the mouth with water.[2][7] Do NOT induce vomiting. Seek immediate

medical help.[3][4]

If Inhaled: Move the individual to fresh air.[2][5][8] If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation

if the substance was ingested or inhaled.[2] Seek medical attention if you feel unwell.[5]

In Case of Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected

area with plenty of soap and water for at least 15 minutes.[5] If skin irritation occurs, get

medical advice.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes, including under the

eyelids.[5] If present and easy to do, remove contact lenses.[5] Continue rinsing for at least

15 minutes.[5] If eye irritation persists, seek immediate medical attention.[5]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

To minimize exposure, the following PPE is recommended:

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[6] For added

protection, consider double-gloving.[6]

Eye and Face Protection: Use ANSI-approved safety glasses or chemical splash goggles.[6]

A face shield may be necessary if there is a splash hazard.[6]

Skin and Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes

are essential to prevent skin exposure.[6]

Respiratory Protection: Handle the compound in a well-ventilated area, preferably a certified

chemical fume hood, to avoid inhaling dust.[6][7][10] If dust generation is unavoidable or in

case of a large spill, a NIOSH/MSHA or European Standard EN 149 approved respirator may

be required.[5]
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Issue/Observation Potential Cause Recommended Action

Caking or clumping of the solid

material

Absorption of moisture from

the air.

Ensure the container is tightly

sealed when not in use.[5][7]

Store in a dry, cool, and well-

ventilated place.[4][5][7] For

long-term storage, consider

using a desiccator or storing

under an inert atmosphere.[5]

[10]

Visible contamination or

discoloration of the powder

Improper storage or cross-

contamination.

Do not use the material.

Dispose of it as hazardous

waste according to your

institution's environmental

health and safety (EHS)

guidelines.[2][3][4] Review

handling procedures to prevent

future cross-contamination.

Dust becomes airborne during

weighing or transfer
Improper handling technique.

Perform all manipulations of

the solid compound within a

chemical fume hood to control

dust.[6][10] Use appropriate

tools (e.g., spatulas) to

minimize dust generation.[7] If

significant dust is still

generated, respiratory

protection may be necessary.

[5]

Accidental spill of the solid

compound

Mishandling of the container. Evacuate personnel from the

immediate area.[2][7] Wearing

appropriate PPE, prevent

further spillage if it is safe to do

so.[2][7] For small spills, gently

sweep or vacuum up the

material, avoiding dust

generation, and place it in a

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC455770010&countryCode=US&language=en
https://www.guidechem.com/msds/100047-36-7.html
https://www.echemi.com/produce/pr25030437581-4-aminopyridine-2-carboxylic-acid.html
https://www.fishersci.com/store/msds?partNumber=AC455770010&countryCode=US&language=en
https://www.guidechem.com/msds/100047-36-7.html
https://www.fishersci.com/store/msds?partNumber=AC455770010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430060010&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-aminopyridine-2-carboxylic-acid.htm
https://www.echemi.com/produce/pr24021816083-4-aminopyridine-2-carboxylic-acid.html
https://www.echemi.com/produce/pr25030437581-4-aminopyridine-2-carboxylic-acid.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_aminopyridine_3_sulfonic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC430060010&countryCode=US&language=en
https://www.guidechem.com/msds/100047-36-7.html
https://www.fishersci.com/store/msds?partNumber=AC455770010&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-aminopyridine-2-carboxylic-acid.htm
https://www.guidechem.com/msds/100047-36-7.html
https://www.chemicalbook.com/msds/4-aminopyridine-2-carboxylic-acid.htm
https://www.guidechem.com/msds/100047-36-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suitable, sealed container for

disposal.[5][7] Do not let the

chemical enter drains.[2][7]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of 4-Aminopyridine-2-
carboxylic acid. Note that some values may be predicted and should be used as a reference.

Property Value Source(s)

Molecular Formula C₆H₆N₂O₂ [1][2][3]

Molecular Weight 138.12 g/mol [1][2][3]

CAS Number 100047-36-7 [1][2]

Appearance White to off-white powder/solid [1]

Melting Point ~265 °C [3]

Boiling Point
446.3 °C at 760 mmHg

(Predicted)
[2][3]

Flash Point 223.7 °C (Predicted) [2][3]

Solubility
Soluble in Acetone, Ethanol,

Methanol
[2]

Density ~1.417 g/cm³ (Predicted) [2][3]

Vapor Pressure 9.48E-09 mmHg at 25°C [2][3]

Experimental Protocols & Workflows
Standard Operating Procedure for Safe Handling

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[9] Verify that the chemical fume hood is operational and that all necessary PPE is

available and in good condition.[6]
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Handling: Conduct all work involving 4-Aminopyridine-2-carboxylic acid in a certified

chemical fume hood to minimize inhalation exposure.[6][10] Avoid direct contact with skin

and eyes by wearing appropriate PPE.[3][4][7][8] Do not eat, drink, or smoke in the work

area.[2][7][9]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not

in use.[3][4][5][7][8] Store away from incompatible materials such as strong oxidizing agents.

[5][10]

Cleaning Up: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2][3][4][7][9][8] Decontaminate the work area.

Disposal: Collect all waste containing 4-Aminopyridine-2-carboxylic acid in a designated,

properly labeled, and sealed hazardous waste container.[2][5] Dispose of the waste through

your institution's environmental health and safety (EHS) office in accordance with all

applicable regulations.[2][3][4][5]
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Caption: Logical workflow for the safe handling of 4-Aminopyridine-2-carboxylic acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b016592?utm_src=pdf-body-img
https://www.benchchem.com/product/b016592?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Aminopyridine-
2-carboxylic acid

Harmful if Swallowed
(Acute Oral Toxicity)

Respiratory Irritation
(Avoid Dust)

Skin Irritation

Serious Eye Irritation

Personal Protective
Equipment (PPE)

Engineering Controls
(Fume Hood)

Safe Handling
Procedures

Click to download full resolution via product page

Caption: Relationships between chemical hazards and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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